Cas no 84596-48-5 (3-Pyridinecarbonitrile, 5-methyl-6-phenyl-)

3-Pyridinecarbonitrile, 5-methyl-6-phenyl- structure
84596-48-5 structure
Product Name:3-Pyridinecarbonitrile, 5-methyl-6-phenyl-
CAS No:84596-48-5
MF:C13H10N2
MW:194.231902599335
CID:666802
PubChem ID:20402517
Update Time:2025-04-19

3-Pyridinecarbonitrile, 5-methyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 5-methyl-6-phenyl-
    • 5-methyl-6-phenylpyridine-3-carbonitrile
    • DTXSID60606805
    • 84596-48-5
    • Inchi: 1S/C13H10N2/c1-10-7-11(8-14)9-15-13(10)12-5-3-2-4-6-12/h2-7,9H,1H3
    • InChI Key: NLAOLTYUDWYVCF-UHFFFAOYSA-N
    • SMILES: N1C=C(C#N)C=C(C)C=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 194.084398327g/mol
  • Monoisotopic Mass: 194.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 36.7Ų
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.